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Compound of Interest

Compound Name: 1-Naphthyl chloroformate

CAS No.: 3759-61-3

Cat. No.: B1195493

Get Quote

1-Naphthyl chloroformate is a highly reactive chemical intermediate, primarily utilized in

organic synthesis, particularly for the introduction of a 1-naphthyloxycarbonyl protecting group.

[1] Its utility stems from the reactive chloroformate group, which readily participates in reactions

with nucleophiles like amines and alcohols. However, this same reactivity is the source of its

significant hazards. This guide, prepared for researchers and drug development professionals,

provides a comprehensive overview of the safety protocols, hazard mitigation, and emergency

procedures necessary for the safe handling of this compound, moving beyond a standard

Safety Data Sheet (SDS) to explain the causality behind each safety recommendation.

Section 1: Chemical Identification
Precise identification is the first step in any chemical safety protocol. Misidentification can lead

to improper handling and severe consequences.
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Identifier Value Source

IUPAC Name
naphthalen-1-yl

carbonochloridate
[2][3]

CAS Number 3759-61-3 [2][3]

EC Number 223-168-9 [2]

Molecular Formula C₁₁H₇ClO₂ [1][2][3]

Molecular Weight 206.62 g/mol [3]

Synonyms
1-Naphthylchlorocarbonate,

alpha-naphthylchloroformate
[1][3]

Section 2: Hazard Analysis & GHS Classification
1-Naphthyl chloroformate is classified as a highly hazardous substance. Its primary danger

lies in its corrosive nature, which can cause severe, irreversible damage upon contact. The

Globally Harmonized System (GHS) provides a clear framework for understanding these risks.

GHS Classification Hazard Code Hazard Statement

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage

Expert Insight: The H314 classification (Skin Corrosion, Category 1B) is critical.[2][3][4] Unlike

skin irritation, which is reversible, corrosion signifies irreversible damage, essentially a

chemical burn. This is due to the rapid hydrolysis of the chloroformate group upon contact with

moisture on the skin, releasing hydrochloric acid and 1-naphthol. This reaction is exothermic

and rapidly destroys tissue. The same mechanism causes severe and permanent damage to

the eyes (H318).[4]

Hazard Visualization: Logical Flow of Corrosive Action
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The following diagram illustrates the chemical reaction that leads to tissue damage upon

exposure.
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Caption: Mechanism of tissue corrosion by 1-Naphthyl Chloroformate.

Section 3: Emergency Response Protocols
Immediate and correct first aid is critical to mitigate the severe effects of exposure. The primary

goal is rapid decontamination.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b1195493/docs?utm_src=pdf-body-img#introduction-understanding-the-reactivity-and-risks-of-1-naphthyl-chloroformate
https://www.benchchem.com/product/b1195493/docs?utm_src=pdf-body#introduction-understanding-the-reactivity-and-risks-of-1-naphthyl-chloroformate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195493?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 1: Emergency First Aid for 1-Naphthyl
Chloroformate Exposure

General Advice: Move the victim out of the dangerous area immediately.[4] Show this safety

data sheet to the attending physician. First responders must be protected from exposure.

In Case of Inhalation:

Step 1: Remove the person to fresh air and keep them at rest in a position comfortable for

breathing.[2][4]

Step 2: If breathing has stopped or is difficult, provide artificial respiration or oxygen.[5] Do

not use mouth-to-mouth resuscitation.[2]

Step 3: Immediately call a POISON CENTER or physician.[2]

In Case of Skin Contact:

Step 1: Immediately remove all contaminated clothing, including footwear.[2][4]

Step 2: Flush the affected skin with large amounts of soap and water for at least 15

minutes.[4][5]

Step 3: Seek immediate medical attention.[4] Chemical burns require specialized

treatment.

In Case of Eye Contact:

Step 1: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4][5]

Step 2: Remove contact lenses if present and easy to do. Continue rinsing.[2][4]

Step 3: Transport to the hospital or an ophthalmologist for immediate medical attention.

Continue rinsing during transport if possible.[4]

In Case of Ingestion:
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Step 1: Rinse the mouth thoroughly with water.[2][4]

Step 2: Do NOT induce vomiting.[2][4] The corrosive nature of the substance can cause

further damage to the esophagus.

Step 3: Never give anything by mouth to an unconscious person.[2]

Step 4: Immediately call a POISON CENTER or physician.[2]

Emergency Response Workflow

Exposure Route Immediate Actions

Exposure
Detected

Inhalation

Skin_Contact

Eye_Contact

Ingestion

Move to Fresh Air

Remove Contaminated Clothing

Flush Eyes with Water
(min. 15 mins)

Rinse Mouth
(Do NOT Induce Vomiting)

Seek Immediate
Medical Attention

Flush Skin with Soap & Water
(min. 15 mins)

Click to download full resolution via product page

Caption: Emergency first-aid workflow for different exposure routes.

Section 4: Safe Handling and Storage Procedures
Proactive measures are essential to prevent exposure. This involves a combination of

engineering controls, administrative protocols, and proper storage.
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Protocol 2: Standard Operating Procedure for Handling
1-Naphthyl Chloroformate

Preparation & Engineering Controls:

Work exclusively within a certified chemical fume hood to avoid inhalation of vapors.[6]

Ensure an eyewash station and safety shower are readily accessible and tested.[7]

Keep the container tightly closed when not in use.[4]

Handling:

Avoid contact with skin, eyes, and clothing.

The substance is moisture-sensitive; handle under an inert atmosphere (e.g., nitrogen or

argon) where possible.[4] This prevents degradation of the material and the formation of

corrosive byproducts.

Use non-sparking tools and ground all equipment to prevent electrostatic discharge.[2]

Storage:

Store in a cool, dry, and well-ventilated area.[2]

Recommended storage temperature is 2-8°C.[1][4]

Store locked up in a designated corrosives area.[2][4]

Keep away from incompatible materials, particularly strong oxidizing agents, bases, and

water/moisture.[4][6]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[4]

Section 5: Exposure Control & Personal Protective
Equipment (PPE)
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PPE is the last line of defense and must be selected carefully to provide a sufficient barrier

against this corrosive chemical.

Eye/Face Protection: Wear tightly fitting safety goggles in combination with a face shield

(minimum 8-inch).[4] Standard safety glasses are insufficient.

Skin Protection:

Gloves: Handle with chemical-resistant gloves (e.g., nitrile or neoprene) that have been

inspected for integrity before use.[4][8] Use proper glove removal technique to avoid

contaminating skin.[4]

Body Protection: A complete chemical-resistant suit or lab coat made of appropriate

material is required to protect against splashes.[4][8] Trousers should be worn outside of

boots.[8]

Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, a

full-face respirator with appropriate cartridges for organic vapors and acid gases is

necessary.[2][8]

Section 6: Physical and Chemical Properties
Understanding the physical properties of a chemical is crucial for predicting its behavior during

handling and in the event of a spill.

Property Value Source

Appearance Colorless oily liquid [1][9]

Odor No data available [4]

Density 1.273 g/mL at 20°C [2][9][10]

Boiling Point
~296-306°C at 760 mmHg

(est.)
[1][2]

Flash Point 125°C (closed cup) [1][2][4]

Solubility Reacts with water [11]
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Section 7: Stability and Reactivity Profile
Reactivity: The compound is highly reactive. It decomposes in contact with water, liberating

toxic and corrosive gases such as hydrogen chloride.

Chemical Stability: It is stable under the recommended storage conditions (cool, dry, inert

atmosphere).[4]

Conditions to Avoid: Exposure to moisture is the primary condition to avoid.[4] Also, avoid

high heat and sources of ignition.[2]

Incompatible Materials: Avoid strong oxidizing agents, acids, and bases.[4]

Hazardous Decomposition Products: When heated to decomposition or upon reaction with

water, it can emit toxic fumes of hydrogen chloride and carbon oxides (CO, CO₂).[9]

Section 8: Toxicological Profile
The toxicological data underscores the severe hazard potential of this compound.

Toxicity Type Finding Species Source

Acute Oral Toxicity

(LD50)
2,550 mg/kg Rat [4]

Skin

Corrosion/Irritation

Causes severe skin

irritation/burns
Rabbit [4]

Serious Eye

Damage/Irritation

Causes severe eye

irritation/damage
Rabbit [4]

Expert Insight: While the oral LD50 suggests moderate toxicity upon ingestion, the primary

danger is not systemic poisoning but acute, localized corrosive damage.[4][9] The data from

rabbit studies, showing severe skin and eye damage, is the most critical piece of toxicological

information for laboratory personnel and dictates the stringent handling procedures required.[4]

Section 9: Transport and Disposal
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Transport: 1-Naphthyl chloroformate is classified as a dangerous good for transport. It falls

under UN number 3261, Class 8 (Corrosive solid, acidic, organic, n.o.s.), Packing Group II.

[4]

Disposal: Waste must be treated as hazardous. Dispose of contents and container to an

approved waste disposal plant in accordance with local, state, and federal regulations.[2][4]

[6] Do not allow the product to enter drains.[4]

References
1-Naphthyl chloroformate Safety Data Sheet, Santa Cruz Biotechnology.

1-NAPHTHYL CHLOROFORMATE - Safety Data Sheet, ChemicalBook.

Carbonochloridic acid, 1-naphthalenyl ester, PubChem, National Center for Biotechnology

Information.

1-NAPHTHYL CHLOROFORMATE, ChemBK.

1-NAPHTHYL CHLOROFORMATE Chemical Properties, Uses, Production, ChemicalBook.

CAS NO. 3759-61-3 | 1-NAPHTHYL CHLOROFORMATE, Local Pharma Guide.

1-Naphthyl chloroformate, CHEMICAL POINT.

2-Naphthyl Chloroformate Safety Data Sheet, TCI EUROPE N.V.

Phenyl chloroformate Safety Data Sheet, Fisher Scientific.

First Aid Procedures for Chemical Hazards, NIOSH - CDC.

naphthalen-1-yl carbonochloridate, Chemsrc.

Personal safety and protective clothing, Food and Agriculture Organization of the United

Nations.

Phenyl chloroformate Safety Data Sheet (2010), Fisher Scientific.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1195493/docs?utm_src=pdf-body#introduction-understanding-the-reactivity-and-risks-of-1-naphthyl-chloroformate
https://datasheets.scbt.com/sc-224764.pdf
https://www.chemicalbook.com/msds/1-naphthyl-chloroformate.htm
https://datasheets.scbt.com/sc-224764.pdf
https://www.fishersci.com/store/msds?partNumber=AC218210010&countryCode=US&language=en
https://datasheets.scbt.com/sc-224764.pdf
https://www.benchchem.com/product/b1195493/docs?utm_src=pdf-body#introduction-understanding-the-reactivity-and-risks-of-1-naphthyl-chloroformate
https://www.benchchem.com/product/b1195493/docs?utm_src=pdf-body#introduction-understanding-the-reactivity-and-risks-of-1-naphthyl-chloroformate
https://www.benchchem.com/product/b1195493/docs?utm_src=pdf-body#introduction-understanding-the-reactivity-and-risks-of-1-naphthyl-chloroformate
https://www.benchchem.com/product/b1195493/docs?utm_src=pdf-body#introduction-understanding-the-reactivity-and-risks-of-1-naphthyl-chloroformate
https://www.benchchem.com/product/b1195493/docs?utm_src=pdf-body#introduction-understanding-the-reactivity-and-risks-of-1-naphthyl-chloroformate
https://www.benchchem.com/product/b1195493/docs?utm_src=pdf-body#introduction-understanding-the-reactivity-and-risks-of-1-naphthyl-chloroformate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195493?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid - Chemical Poisoning, Ministry of Health, Saudi Arabia.

1-Chloroethyl chloroformate Safety Data Sheet, Synquest Labs.

1-naphthyl chloroformate, ChemTik Products.

1-Chloroethyl chloroformate Safety Data Sheet, Apollo Scientific.

Chloroform Safety Data Sheet, University of Michigan-Dearborn.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chembk.com [chembk.com]

2. chemicalbook.com [chemicalbook.com]

3. Carbonochloridic acid, 1-naphthalenyl ester | C11H7ClO2 | CID 19575 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. datasheets.scbt.com [datasheets.scbt.com]

5. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

6. fishersci.com [fishersci.com]

7. fishersci.com [fishersci.com]

8. Personal safety and protective clothing [fao.org]

9. 1-NAPHTHYL CHLOROFORMATE | 3759-61-3 [chemicalbook.com]

10. CAS NO. 3759-61-3 | 1-NAPHTHYL CHLOROFORMATE | C11H7ClO2
[localpharmaguide.com]

11. synquestlabs.com [synquestlabs.com]

To cite this document: BenchChem. [Introduction: Understanding the Reactivity and Risks of
1-Naphthyl Chloroformate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195493/docs#introduction-understanding-the-
reactivity-and-risks-of-1-naphthyl-chloroformate]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1195493/docs?utm_src=pdf-body#introduction-understanding-the-reactivity-and-risks-of-1-naphthyl-chloroformate
https://www.benchchem.com/product/b1195493?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chembk.com/en/chem/1-NAPHTHYL%20CHLOROFORMATE
https://www.chemicalbook.com/msds/1-naphthyl-chloroformate.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-naphthyl%20chloroformate
https://pubchem.ncbi.nlm.nih.gov/compound/1-naphthyl%20chloroformate
https://datasheets.scbt.com/sc-224764.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.fishersci.com/store/msds?partNumber=AC218210010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC314461000&countryCode=US&language=en
https://www.fao.org/4/v8966e/V8966e08.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8324850.htm
https://www.localpharmaguide.com/chemicalDetails.php?id=180568
https://www.localpharmaguide.com/chemicalDetails.php?id=180568
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2100%2F2116-5-X1.pdf
https://www.benchchem.com/product/b1195493/docs#introduction-understanding-the-reactivity-and-risks-of-1-naphthyl-chloroformate
https://www.benchchem.com/product/b1195493/docs#introduction-understanding-the-reactivity-and-risks-of-1-naphthyl-chloroformate
https://www.benchchem.com/product/b1195493/docs#introduction-understanding-the-reactivity-and-risks-of-1-naphthyl-chloroformate
https://www.benchchem.com/product/b1195493/docs#introduction-understanding-the-reactivity-and-risks-of-1-naphthyl-chloroformate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195493?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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